Cas no 1807168-17-7 (Methyl 3-chloro-6-cyano-2-mercaptophenylacetate)

• Product Name: Methyl 3-chloro-6-cyano-2-mercaptophenylacetate
• CAS No: 1807168-17-7
• MF: C₁₀H₈ClNO₂S
• MW: 241.694020271301
• CID: 4961168
• Update Time: 2025-05-19

Methyl 3-chloro-6-cyano-2-mercaptophenylacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloro-6-cyano-2-mercaptophenylacetate

• Inchi： 1S/C10H8ClNO2S/c1-14-9(13)4-7-6(5-12)2-3-8(11)10(7)15/h2-3,15H,4H2,1H3
• InChI Key： JWWHMCYHCQEOGQ-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C#N)C(=C1S)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 288
• XLogP3: 2.2
• Topological Polar Surface Area: 51.1

Additional information on Methyl 3-chloro-6-cyano-2-mercaptophenylacetate

Methyl 3-chloro-6-cyano-2-mercaptophenylacetate (CAS No. 1807168-17-7): A Comprehensive Overview

Methyl 3-chloro-6-cyano-2-mercaptophenylacetate (CAS No. 1807168-17-7) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural and functional attributes, serves as a crucial intermediate in the synthesis of various bioactive molecules. Its molecular structure, featuring a mercaptophenylacetate moiety combined with chloro and cyano substituents, imparts distinct reactivity and binding properties, making it a valuable tool in medicinal chemistry.

The Methyl 3-chloro-6-cyano-2-mercaptophenylacetate molecule is derived from a class of heterocyclic compounds that exhibit a wide range of biological activities. The presence of the thiol group in the phenylacetate backbone enhances its solubility and reactivity, facilitating its use in various synthetic pathways. Additionally, the electron-withdrawing nature of the cyano and chloro groups influences its electronic properties, making it an effective ligand in coordination chemistry and enzyme inhibition studies.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. The 3-chloro-6-cyano-2-mercaptophenylacetate scaffold has emerged as a promising candidate for designing molecules targeting various diseases. For instance, studies have demonstrated its potential in inhibiting key enzymes involved in inflammatory pathways, such as COX-2 and LOX. The ability to modulate these enzymes opens up avenues for treating chronic inflammatory disorders, including arthritis and cardiovascular diseases.

The synthesis of Methyl 3-chloro-6-cyano-2-mercaptophenylacetate involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitution, are commonly employed to construct the desired molecular framework. These methods not only enhance the efficiency of synthesis but also allow for the introduction of additional functional groups, further expanding the compound's utility.

One of the most compelling aspects of 3-chloro-6-cyano-2-mercaptophenylacetate is its role as a precursor in the development of antimicrobial agents. The thiol group readily participates in disulfide bond formation, which is a common strategy in designing molecules with enhanced antibacterial activity. Furthermore, the cyano group can be further functionalized to introduce additional pharmacophores, thereby tailoring the compound's biological profile for specific therapeutic applications.

The pharmacokinetic properties of Methyl 3-chloro-6-cyano-2-mercaptophenylacetate have also been extensively studied to optimize drug delivery systems. Research indicates that modifications to the phenylacetate moiety can significantly influence absorption, distribution, metabolism, and excretion (ADME) profiles. By fine-tuning these parameters, scientists aim to develop formulations that enhance bioavailability while minimizing toxicity.

In conclusion, Methyl 3-chloro-6-cyano-2-mercaptophenylacetate (CAS No. 1807168-17-7) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and versatile reactivity make it an indispensable tool for drug discovery and development. As research continues to uncover new applications for this compound, its importance in addressing global health challenges is set to grow exponentially.